BENGHE Foundational & Exploratory

Check Availability & Pricing

"Physical and chemical properties of Methyl 6-
acetoxyangolensate"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 6-acetoxyangolensate

Cat. No.: B1181511

An In-depth Technical Guide on Methyl 6-
acetoxyangolensate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 6-acetoxyangolensate, a naturally occurring limonoid, has garnered significant interest
within the scientific community for its notable biological activities, including antimalarial and
insecticidal properties. This technical guide provides a comprehensive overview of the known
physical and chemical properties of this compound. It details its biological effects with available
guantitative data and outlines generalized experimental protocols for its isolation and bioactivity
assessment. Furthermore, a plausible signaling pathway potentially modulated by this class of
compounds is visualized to aid in understanding its mechanism of action. This document is
intended to serve as a foundational resource for researchers engaged in the study and
development of Methyl 6-acetoxyangolensate for potential therapeutic or agricultural
applications.

Introduction

Methyl 6-acetoxyangolensate is a tetranortriterpenoid belonging to the limonoid class of
secondary metabolites.[1] These highly oxygenated molecules are predominantly found in plant
families such as Meliaceae and Rutaceae. First isolated from species like Khaya senegalensis,
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Guarea thompsonii, and Lansium domesticum, Methyl 6-acetoxyangolensate is one of many
limonoids that exhibit a wide spectrum of biological activities.[1][2] Structurally, it is a derivative
of methyl angolensate. This guide synthesizes the current knowledge on the physical and
chemical characteristics of Methyl 6-acetoxyangolensate, its biological effects, and the
methodologies employed in its study.

Physicochemical Properties

The available data on the physical and chemical properties of Methyl 6-acetoxyangolensate
are summarized below. It is important to note that specific quantitative data for properties such
as melting point and solubility are not readily available in the public domain and are often
reported as "no data available" in safety data sheets.

Table 1: Physical and Chemical Properties of Methyl 6-acetoxyangolensate

Property Value Reference
Chemical Formula C29H3609 [1]
Molecular Weight 528.60 g/mol [1]
Appearance Data not available
Melting Point Data not available
Solubility Data not available

methyl

(1S,3aS,4S,4aR,6R,6aS,10aR,
10bR,12aR)-4,4,6a,10b-
tetramethyl-1-(furan-3-yl)-11-

IUPAC Name oxor
1,3a,4,4a,5,6,6a,9,10,10a,10b,
11-dodecahydro-2H,7H-
oxireno[2',3":8,8a]naphthol[1,2-
blpyrano[4,3-e]pyran-6-yl
acetate

CAS Number 16566-88-4 [1]
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Biological Activities

Methyl 6-acetoxyangolensate has demonstrated promising bioactivities, particularly in the
realms of antimalarial and insecticidal (antifeedant) effects.

Antimalarial Activity

The compound has been evaluated for its efficacy against the malaria parasite, Plasmodium
falciparum. The reported inhibitory concentrations highlight its potential as a lead compound for

the development of new antimalarial agents.

Table 2: In Vitro Antimalarial Activity of Methyl 6-acetoxyangolensate

Parasite Strain ICs0 (M) ICso0 (pg/mL) Reference
P. falciparum (K1,

: : 7.2 - [3]
multidrug-resistant)
P. falciparum - 24-9.7 [1]

Insecticidal (Antifeedant) Activity

Methyl 6-acetoxyangolensate exhibits antifeedant properties against certain insect larvae,
suggesting its potential use in agriculture as a natural pest control agent.

Table 3: Antifeedant Activity of Methyl 6-acetoxyangolensate

Insect Species Concentration Activity Reference

Spodoptera littoralis 1000 pg/mL 25.8% antifeeding rate  [4]

Experimental Protocols

While detailed, step-by-step protocols for the isolation and bioassays of Methyl 6-
acetoxyangolensate are not explicitly available in the reviewed literature, this section outlines
generalized methodologies based on common practices for limonoid research.
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Isolation and Purification

The isolation of Methyl 6-acetoxyangolensate typically involves the extraction of plant
material (e.g., seeds, bark) followed by chromatographic separation.

Plant Material (e.g., seeds, bark)

l

Solvent Extraction (e.g., with hexane, ethyl acetate)

l

Crude Extract

l

Column Chromatography (Silica Gel)

l

Fractions

l

Preparative HPLC

l

Pure Methyl 6-acetoxyangolensate

l

Structure Elucidation (NMR, MS)

Click to download full resolution via product page
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Figure 1: Generalized workflow for the isolation of Methyl 6-acetoxyangolensate.

o Extraction: Dried and powdered plant material is subjected to sequential extraction with
solvents of increasing polarity, such as hexane, ethyl acetate, and methanol.

o Chromatography: The crude extract is then fractionated using column chromatography over
silica gel.

 Purification: Fractions containing the target compound are further purified using techniques
like preparative High-Performance Liquid Chromatography (HPLC).

 Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

In Vitro Antimalarial Assay

The antimalarial activity is commonly assessed using a SYBR Green I-based fluorescence

assay.

Parasite Culture:P. falciparum is cultured in human erythrocytes in a suitable culture medium.

o Drug Dilution: A stock solution of Methyl 6-acetoxyangolensate is prepared and serially
diluted in a 96-well plate.

 Incubation: Synchronized ring-stage parasites are added to the wells and incubated for a
defined period (e.g., 72 hours).

o Fluorescence Measurement: After incubation, a lysis buffer containing SYBR Green | is
added. The fluorescence, which is proportional to the amount of parasitic DNA, is measured
using a fluorescence plate reader.

e |Cso Determination: The half-maximal inhibitory concentration (ICso) is calculated by plotting
the percentage of parasite growth inhibition against the log of the drug concentration.

Insect Antifeedant Bioassay

The antifeedant activity can be determined using a choice or no-choice bioassay.
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o Leaf Disc Preparation: Leaf discs of a suitable host plant are treated with a known
concentration of Methyl 6-acetoxyangolensate dissolved in a solvent. Control discs are
treated with the solvent alone.

e Insect Exposure: Larvae of the test insect are placed in a petri dish containing both treated
and control leaf discs (choice test) or only treated discs (no-choice test).

o Consumption Measurement: After a specific period, the area of the leaf disc consumed by

the larvae is measured.

o Calculation: The antifeedant index or percentage of feeding inhibition is calculated based on
the difference in consumption between the treated and control discs.

Potential Sighaling Pathway

The precise molecular mechanism of action for Methyl 6-acetoxyangolensate has not been
elucidated. However, studies on other limonoids suggest potential interactions with key cellular
signaling pathways. For instance, some limonoids have been shown to inhibit Heat Shock
Protein 90 (Hsp90), a molecular chaperone involved in the folding and stability of numerous
client proteins, many of which are critical for cell survival and proliferation. Inhibition of Hsp90
can lead to the degradation of these client proteins, ultimately triggering apoptosis. The
following diagram illustrates a generalized Hsp90 inhibition pathway that could be relevant for
Methyl 6-acetoxyangolensate.
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Figure 2: A generalized diagram of Hsp90 inhibition by a limonoid, leading to apoptosis.
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Conclusion

Methyl 6-acetoxyangolensate is a promising natural product with demonstrated antimalarial
and insecticidal activities. While foundational data on its physicochemical properties and
biological effects are available, further research is required to fully characterize this compound.
Specifically, detailed studies on its solubility, melting point, and other physical constants are
needed. Elucidation of its precise mechanism of action and the signaling pathways it modulates
will be crucial for its development as a therapeutic or agricultural agent. This guide provides a
consolidated resource to facilitate and encourage further investigation into this intriguing
limonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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